4-Vinyl-N-cetylpyridinium

• CAS No.: 48203-86-7
• Molecular Formula: C23H40BrN
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 4-ethenyl-1-hexadecylpyridin-1-ium;bromide
• InChI: InChI=1S/C23H40N.BrH/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-20-24-21-18-23(4-2)19-22-24;/h4,18-19,21-22H,2-3,5-17,20H2,1H3;1H/q+1;/p-1
• InChI Key: SHKJPLSMOIRNPI-UHFFFAOYSA-M
• SMILES: CCCCCCCCCCCCCCCC[N+]1=CC=C(C=C1)C=C.[Br-]
• Synonyms: 4-vinyl-N-cetylpyridinium

Description

4-Vinyl-N-cetylpyridinium is a quaternary ammonium compound characterized by a pyridinium ring substituted with a vinyl group at the 4-position and a cetyl group (C₁₆H₃₃) attached to the nitrogen atom. The vinyl group enables polymerization, making it valuable in materials science for creating functionalized polymers.

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key structural differences between 4-Vinyl-N-cetylpyridinium and related compounds lie in substituent groups:

Compound	Key Functional Groups	Molecular Weight (g/mol)	Melting Point (°C)
4-Vinyl-N-cetylpyridinium*	Pyridinium, vinyl, cetyl	~400 (estimated)	Not reported
N-Cetylpyridinium chloride	Pyridinium, cetyl	358.0	~80–85
2-Amino-4-(2-Chloro-5-(4-methylphenyl)pyridin-3-yl)-1-(4-methylphenyl)pyridine	Chloro, amino, methylphenyl	466.5	268
4-Phenylpyridine	Pyridine, phenyl	155.2	35–37

Key Observations:

• Substituent Impact on Melting Points: Aromatic substituents (e.g., chloro, methylphenyl) in compounds elevate melting points (268–287°C) due to enhanced intermolecular forces and crystallinity . In contrast, N-cetylpyridinium chloride’s lower melting point (~80°C) reflects the plasticizing effect of the long alkyl chain, which likely applies to 4-Vinyl-N-cetylpyridinium as well.
• Molecular Weight: The cetyl group significantly increases molecular weight compared to simpler pyridine derivatives (e.g., 4-phenylpyridine at 155.2 g/mol ).

Spectroscopic Properties

• Infrared (IR) Spectroscopy:

  • The vinyl group in 4-Vinyl-N-cetylpyridinium would exhibit C=C stretching vibrations near 1640 cm⁻¹, similar to styrene derivatives.
  • Pyridinium rings show characteristic C-N⁺ stretches around 1630–1650 cm⁻¹, as seen in N-cetylpyridinium chloride .

• ¹H NMR:

  • Vinyl protons (CH₂=CH–) resonate at δ 5.0–6.5 ppm, distinct from aromatic protons in phenyl-substituted analogs (δ 7.0–8.5 ppm) .
  • The cetyl chain’s terminal methyl group would appear as a triplet near δ 0.8–1.0 ppm.